Cas no 67580-08-9 (Cycloheptanol, 2-(dimethylamino)-, trans-)
67580-08-9 structure
Product Name:Cycloheptanol, 2-(dimethylamino)-, trans-
CAS No:67580-08-9
MF:C9H19NO
MW:157.253262758255
CID:1724940
PubChem ID:46318231
Update Time:2025-04-21
Cycloheptanol, 2-(dimethylamino)-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanol, 2-(dimethylamino)-, trans-
- 67580-08-9
- SCHEMBL11338394
- trans-2-(Dimethylamino)cycloheptanol
- Rel-(1R,2R)-2-(dimethylamino)cycloheptan-1-ol
- (1R,2R)-2-(dimethylamino)cycloheptan-1-ol
- AKOS005173339
-
- Inchi： 1S/C9H19NO/c1-10(2)8-6-4-3-5-7-9(8)11/h8-9,11H,3-7H2,1-2H3/t8-,9-/m1/s1
- InChI Key： AWVHQKPVPFXPDJ-RKDXNWHRSA-N
- SMILES： O[C@@H]1CCCCC[C@H]1N(C)C
Computed Properties
- Exact Mass: 157.14677
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
Cycloheptanol, 2-(dimethylamino)-, trans- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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